Cas no 115730-37-5 (1,3-Cyclohexanedicarboxylicacid,1-amino-,(1R-cis)-(9CI))

• Product Name: 1,3-Cyclohexanedicarboxylicacid,1-amino-,(1R-cis)-(9CI)
• CAS No: 115730-37-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 130891
• Update Time: 2023-04-05

1,3-Cyclohexanedicarboxylicacid,1-amino-,(1R-cis)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R-cis)- (9CI)
• 1,3-Cyclohexanedicarboxylicacid,1-amino-,(1R-cis)-(9CI)

• Inchi： 1S/C8H13NO4/c9-8(7(12)13)3-1-2-5(4-8)6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)/t5-,8-/m1/s1
• InChI Key： FOJYRYZUTAPBAJ-SVGQVSJJSA-N
• SMILES： [C@@]1(N)(C(O)=O)CCC[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 187.084
• Monoisotopic Mass: 187.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 0.74360